Cas no 2138414-54-5 (3-Amino-2-(4-fluorophenyl)-2-methylpropanoic acid hydrochloride)

• Product Name: 3-Amino-2-(4-fluorophenyl)-2-methylpropanoic acid hydrochloride
• CAS No: 2138414-54-5
• MF: C₁₀H₁₃ClFNO₂
• MW: 233.667125463486
• CID: 6543722
• PubChem ID: 132343984
• Update Time: 2025-10-31

3-Amino-2-(4-fluorophenyl)-2-methylpropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2138414-54-5
• EN300-746592
• 3-amino-2-(4-fluorophenyl)-2-methylpropanoic acid hydrochloride
• 3-Amino-2-(4-fluorophenyl)-2-methylpropanoic acid;hydrochloride
• 3-Amino-2-(4-fluorophenyl)-2-methylpropanoic acid hydrochloride

• Inchi： 1S/C10H12FNO2.ClH/c1-10(6-12,9(13)14)7-2-4-8(11)5-3-7;/h2-5H,6,12H2,1H3,(H,13,14);1H
• InChI Key： KGYTZRWSNNVQQN-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C(C(=O)O)(C)CN

Computed Properties

• Exact Mass: 233.0618845g/mol
• Monoisotopic Mass: 233.0618845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-Amino-2-(4-fluorophenyl)-2-methylpropanoic acid hydrochloride

Introduction to 3-Amino-2-(4-fluorophenyl)-2-methylpropanoic acid hydrochloride (CAS No. 2138414-54-5) and Its Emerging Applications in Chemical Biology

3-Amino-2-(4-fluorophenyl)-2-methylpropanoic acid hydrochloride, identified by its CAS number 2138414-54-5, is a fluorinated aromatic amino acid derivative that has garnered significant attention in the field of chemical biology and drug discovery. This compound, characterized by its hydrochloride salt form, exhibits a unique structural motif that combines a fluorine-substituted phenyl ring with an amino acid backbone. The presence of the fluorine atom at the para position of the phenyl ring enhances its pharmacological properties, making it a valuable scaffold for developing novel therapeutic agents.

The molecular structure of 3-Amino-2-(4-fluorophenyl)-2-methylpropanoic acid hydrochloride consists of a branched aliphatic side chain attached to an α-amino group, which is further linked to a benzene ring substituted with a fluorine atom. This structural configuration imparts both steric and electronic properties that are conducive to interactions with biological targets. The hydrochloride salt form improves the compound's solubility in aqueous solutions, facilitating its use in biochemical assays and in vitro studies.

In recent years, the demand for fluorinated compounds in pharmaceutical research has surged due to their ability to modulate enzyme activity and receptor binding affinity. 3-Amino-2-(4-fluorophenyl)-2-methylpropanoic acid hydrochloride has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, its fluorinated aromatic moiety has been shown to enhance binding affinity to proteins involved in cancer metabolism and inflammation.

One of the most compelling aspects of this compound is its potential in oncology research. Studies have demonstrated that fluorinated amino acids can act as probes to investigate metabolic pathways dysregulated in tumor cells. The incorporation of 3-Amino-2-(4-fluorophenyl)-2-methylpropanoic acid hydrochloride into experimental models has provided insights into how altered amino acid metabolism contributes to tumor growth and progression. Furthermore, its structural features have been leveraged to design molecules that selectively inhibit key enzymes such as isocitrate dehydrogenase (IDH) and glutaminase, which are overexpressed in certain cancers.

Another area where 3-Amino-2-(4-fluorophenyl)-2-methylpropanoic acid hydrochloride has shown promise is in the development of anti-inflammatory agents. The fluorine atom at the para position of the phenyl ring enhances the compound's ability to interact with cyclooxygenase (COX) enzymes, which are central to prostaglandin synthesis. By modulating COX activity, this derivative offers a potential therapeutic strategy for managing chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3-Amino-2-(4-fluorophenyl)-2-methylpropanoic acid hydrochloride involves multi-step organic reactions, including fluorination, alkylation, and cyclization processes. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the final product meets stringent pharmaceutical standards. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing the fluorine substituent into the aromatic ring while maintaining regioselectivity.

Recent advances in computational chemistry have further enhanced the understanding of how 3-Amino-2-(4-fluorophenyl)-2-methylpropanoic acid hydrochloride interacts with biological targets. Molecular docking studies have revealed that its structure allows for favorable binding poses with protein kinases and transcription factors implicated in neurological disorders. These findings have paved the way for designing next-generation therapeutics aimed at treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of this compound have also been extensively studied. Preclinical trials have indicated that 3-Amino-2-(4-fluorophenyl)-2-methylpropanoic acid hydrochloride exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical translation. Additionally, its favorable toxicity profile observed in animal models has strengthened its candidacy as a lead compound for further development.

In conclusion, 3-Amino-2-(4-fluorophenyl)-2-methylpropanoic acid hydrochloride (CAS No. 2138414-54-5) represents a significant advancement in medicinal chemistry due to its unique structural features and versatile biological activities. Its role as an intermediate in drug discovery underscores its importance in addressing critical therapeutic challenges across multiple disease areas. As research continues to uncover new applications for this compound, it is poised to play an increasingly pivotal role in the development of innovative treatments for human health.